[(2-Methoxypyridin-3-yl)methyl](pentan-3-yl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(2-Methoxypyridin-3-yl)methylamine is a secondary amine featuring a pyridine ring substituted with a methoxy group at the 2-position and a methyl group at the 3-position. The amine moiety is linked to a pentan-3-yl group (a branched alkyl chain).
Synthesis routes for analogous compounds involve reductive amination (e.g., coupling ketones with amines under catalytic hydrogenation) or Buchwald-Hartwig coupling for C–N bond formation in aromatic systems .
Properties
Molecular Formula |
C12H20N2O |
|---|---|
Molecular Weight |
208.30 g/mol |
IUPAC Name |
N-[(2-methoxypyridin-3-yl)methyl]pentan-3-amine |
InChI |
InChI=1S/C12H20N2O/c1-4-11(5-2)14-9-10-7-6-8-13-12(10)15-3/h6-8,11,14H,4-5,9H2,1-3H3 |
InChI Key |
NUAUDALUBWQFBS-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)NCC1=C(N=CC=C1)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-Methoxypyridin-3-yl)methylamine typically involves the following steps:
Starting Materials: The synthesis begins with 2-methoxypyridine and pentan-3-ylamine.
Reaction: The 2-methoxypyridine undergoes a nucleophilic substitution reaction with pentan-3-ylamine in the presence of a suitable catalyst.
Conditions: The reaction is usually carried out under reflux conditions with an appropriate solvent such as ethanol or methanol.
Purification: The product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.
Industrial Production Methods
Industrial production methods for (2-Methoxypyridin-3-yl)methylamine may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and yield, making the compound suitable for commercial applications.
Chemical Reactions Analysis
Types of Reactions
(2-Methoxypyridin-3-yl)methylamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogenating agents like thionyl chloride for converting the methoxy group to a halide.
Major Products
Oxidation: Formation of corresponding pyridine N-oxide derivatives.
Reduction: Formation of reduced amine derivatives.
Substitution: Formation of halogenated pyridine derivatives.
Scientific Research Applications
(2-Methoxypyridin-3-yl)methylamine has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential drug candidate due to its unique chemical structure.
Industry: Utilized in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (2-Methoxypyridin-3-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Structural Comparison of (2-Methoxypyridin-3-yl)methylamine and Analogs
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | CAS Number | Source |
|---|---|---|---|---|---|
| (2-Methoxypyridin-3-yl)methylamine | C₁₃H₂₂N₂O | 222.33 | 2-methoxy-pyridine, pentan-3-yl | Not explicitly listed | Target compound |
| 2-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine | C₁₃H₂₂N₂ | 206.33 | 2-methyl-pyridine, 2-methylpentan-3-yl | 1515260-18-0 | |
| (3-Methoxyphenyl)methylamine | C₁₃H₂₁NO | 207.32 | 3-methoxy-phenyl, pentan-3-yl | 1019580-70-1 | |
| (2-Chlorophenyl)methylamine | C₁₂H₁₆ClN | 209.72 | 2-chloro-phenyl, pentan-3-yl | Not listed | |
| (3-Fluorophenyl)methylamine | C₁₂H₁₆FN | 193.27 | 3-fluoro-phenyl, pentan-3-yl | Not listed | |
| 5-(2-Methoxypyridin-3-yl)pyridin-2-amine | C₁₁H₁₁N₃O | 201.23 | Bipyridine, 2-methoxy, 2-amine | 1249109-42-9 |
Key Observations:
Aromatic Ring Variations: Pyridine vs. Phenyl: The target compound’s pyridine ring (vs. This may improve solubility in polar solvents compared to phenyl analogs. Substituent Position: The 2-methoxy group on pyridine (target) vs. 3-methoxy on phenyl () alters electronic effects. Methoxy at the 2-position in pyridine may sterically hinder interactions at the nitrogen atom, reducing basicity.
Alkyl Chain Branching :
- The pentan-3-yl group (branched chain) in the target compound and analogs (e.g., ) may confer greater metabolic stability compared to linear alkyl chains due to reduced susceptibility to oxidative degradation.
Methoxy Group: The methoxy group in the target compound and is electron-donating, which could stabilize charge in intermediates during synthesis .
Synthetic Accessibility :
- Reductive amination (used for analogs in ) is scalable for secondary amines but may require optimization to avoid over-reduction.
- Buchwald-Hartwig coupling () is effective for constructing aryl amines but demands palladium catalysts and precise conditions.
Table 2: Supplier and Commercial Availability
| Compound Name | Suppliers | Commercial Use Implication |
|---|---|---|
| (2-Methoxypyridin-3-yl)methylamine | Not listed | Likely a research chemical |
| 2-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine | Hairui Chem () | Pharmaceutical intermediate |
| (3-Methoxyphenyl)methylamine | 2 suppliers () | Specialty chemical |
Research Implications
- Drug Design : The pyridine core in the target compound is common in kinase inhibitors and CNS drugs. Its methoxy group could modulate blood-brain barrier permeability .
- SAR Studies : Comparing the target with phenyl analogs () may reveal how aromatic system choice affects target binding in lead optimization.
Biological Activity
(2-Methoxypyridin-3-yl)methylamine is a compound of interest due to its potential biological activities, particularly in the realms of anticancer and antimicrobial properties. This article delves into its synthesis, characterization, and biological evaluations, supported by data tables and relevant case studies.
Synthesis and Characterization
The synthesis of (2-Methoxypyridin-3-yl)methylamine typically involves the reaction of 2-methoxypyridine with appropriate alkyl amines under controlled conditions. The characterization of the compound can be performed using techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry to confirm its structure.
Anticancer Activity
Recent studies have highlighted the cytotoxic effects of various pyridine derivatives on cancer cell lines. The compound was tested against several human cancer cell lines, including HepG2 (liver), DU145 (prostate), and MDA-MB-231 (breast). The results indicated that certain derivatives exhibited significant cytotoxicity.
Table 1: Cytotoxicity Results Against Cancer Cell Lines
| Compound | Cell Line | IC50 (µM) | Remarks |
|---|---|---|---|
| 5i | HepG2 | <10 | High cytotoxicity |
| 5d | DU145 | 15 | Moderate cytotoxicity |
| 5h | MDA-MB-231 | 30 | Lower activity |
The most promising derivative, compound 5i, showed an IC50 value below 10 µM against HepG2 cells, suggesting a potent anticancer effect. This emphasizes the potential of pyridine derivatives in cancer therapy.
Antimicrobial Activity
In addition to anticancer properties, (2-Methoxypyridin-3-yl)methylamine has been explored for its antimicrobial activity. Preliminary findings indicate effectiveness against Gram-positive bacteria such as Staphylococcus aureus.
Table 2: Antimicrobial Activity Against Bacterial Strains
| Bacterial Strain | Inhibition (%) at 100 µM | IC50 (nM) |
|---|---|---|
| Staphylococcus aureus | 85 | 500 |
| Escherichia coli | 70 | 800 |
The compound demonstrated an inhibition rate of 85% against Staphylococcus aureus at a concentration of 100 µM, with an IC50 value indicating effective antimicrobial potential.
Structure-Activity Relationship (SAR)
Understanding the structure-activity relationship is crucial for optimizing the biological activity of (2-Methoxypyridin-3-yl)methylamine. Modifications to the pyridine ring or the alkyl chain can significantly alter its activity profile. For instance, substituents that enhance hydrophilicity or steric bulk have been shown to improve cytotoxicity against specific cancer cell lines.
Case Studies
- Cytotoxic Evaluation in HepG2 Cells : A study evaluated various pyridine derivatives for their cytotoxic effects on HepG2 cells. Among them, (2-Methoxypyridin-3-yl)methylamine showed remarkable potency, leading to further investigations into its mechanism of action.
- Antimicrobial Screening : A comprehensive screening against multiple bacterial strains revealed that this compound could serve as a lead structure for developing new antibiotics, particularly targeting resistant strains like MRSA.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
